Cas no 67443-55-4 (Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate)

• Product Name: Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate
• CAS No: 67443-55-4
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 826525
• PubChem ID: 12423428
• Update Time: 2025-06-13

Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate
• ethyl 2-[3-(diethylcarbamoylsulfanyl)phenyl]acetate
• DTXSID90497581
• Ethyl {3-[(diethylcarbamoyl)sulfanyl]phenyl}acetate
• FT-0668226
• 2-[3-(diethyl-carbamoylsulfanyl)-phenyl]-acetic acid ethyl ester
• 67443-55-4

• Inchi： 1S/C15H21NO3S/c1-4-16(5-2)15(18)20-13-9-7-8-12(10-13)11-14(17)19-6-3/h7-10H,4-6,11H2,1-3H3
• InChI Key： GEEYLLFVCQFBLI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CC(=O)OCC)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 295.12400
• Monoisotopic Mass: 295.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Stability/Shelf Life: Store in Freezer
• PSA: 71.91000
• LogP: 3.34610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate

Comprehensive Overview of Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate (CAS No. 67443-55-4)

Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate (CAS No. 67443-55-4) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This ester derivative, featuring a diethylthiocarbamoyl moiety, has garnered significant attention due to its potential as a building block in synthetic chemistry. The compound's molecular formula, C₁₅H₂₁NO₂S, highlights its sulfur-containing functional group, which contributes to its reactivity and utility in various industrial processes.

In recent years, the demand for Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate has surged, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalyzing environmentally friendly reactions, aligning with global trends toward reducing carbon footprints. The compound's thiocarbamate group is pivotal in facilitating nucleophilic substitution reactions, making it a valuable intermediate in the production of fine chemicals and active pharmaceutical ingredients (APIs).

One of the most frequently searched questions regarding CAS No. 67443-55-4 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), while remaining stable at room temperature when stored in airtight containers. Its thermal stability, however, requires careful handling to prevent decomposition, a topic often discussed in academic forums and industrial safety guidelines.

The synthesis of Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate typically involves the reaction of phenylacetic acid derivatives with diethylamine and carbon disulfide, followed by esterification. This process underscores the compound's relevance in multicomponent reactions (MCRs), a hot topic in modern synthetic chemistry. MCRs are celebrated for their atom economy and efficiency, which resonate with the principles of circular economy—a concept gaining traction among sustainability advocates.

From an analytical perspective, 67443-55-4 is characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm the compound's purity and structural integrity, ensuring its suitability for high-precision applications. The growing interest in NMR analysis of thiocarbamates reflects the broader scientific community's focus on advanced characterization tools.

In the agrochemical sector, Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate has been investigated as a precursor for novel pesticides and herbicides. Its mechanism of action, often linked to the inhibition of key enzymatic pathways in pests, aligns with the industry's shift toward targeted and eco-friendly solutions. This aligns with the rising popularity of searches like "biodegradable pesticide intermediates" and "low-toxicity agrochemicals," highlighting the compound's potential in addressing contemporary agricultural challenges.

Another area of interest is the compound's role in medicinal chemistry. Preliminary studies suggest that derivatives of 67443-55-4 may exhibit bioactivity against certain microbial strains, sparking curiosity about its applicability in drug discovery. Keywords such as "antimicrobial thiocarbamates" and "pharmaceutical intermediates 2024" frequently appear in research databases, indicating a robust exploration of its therapeutic potential.

Regulatory compliance is another critical aspect associated with Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate. While the compound is not classified as hazardous under current guidelines, proper documentation and material safety data sheets (MSDS) are essential for its handling and transportation. This aligns with the increasing emphasis on chemical regulatory trends and global harmonization of safety standards, topics dominating industry conferences and publications.

In conclusion, Ethyl 3-(S-Diethylthiocarbamoyl)phenylacetate (CAS No. 67443-55-4) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its synthesis, applications, and analytical profiling continue to inspire innovation, particularly in alignment with sustainability and efficiency-driven research. As the scientific community delves deeper into its properties, this compound is poised to remain a subject of enduring relevance and exploration.